Cas no 2149605-01-4 (N-(2-cyclohexyl-2-methoxyethyl)prop-2-enamide)

• Product Name: N-(2-cyclohexyl-2-methoxyethyl)prop-2-enamide
• CAS No: 2149605-01-4
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5413186
• PubChem ID: 145910146
• Update Time: 2025-05-24

N-(2-cyclohexyl-2-methoxyethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26573875
• 2149605-01-4
• N-(2-Cyclohexyl-2-methoxyethyl)prop-2-enamide
• Z2583336355
• N-(2-Cyclohexyl-2-methoxyethyl)-2-propenamide
• N-(2-cyclohexyl-2-methoxyethyl)prop-2-enamide

• Inchi： 1S/C12H21NO2/c1-3-12(14)13-9-11(15-2)10-7-5-4-6-8-10/h3,10-11H,1,4-9H2,2H3,(H,13,14)
• InChI Key： KRKIVNXREHCLFJ-UHFFFAOYSA-N
• SMILES： C(NCC(C1CCCCC1)OC)(=O)C=C

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 363.7±34.0 °C(Predicted)
• pka: 14.36±0.46(Predicted)

Additional information on N-(2-cyclohexyl-2-methoxyethyl)prop-2-enamide

N-(2-Cyclohexyl-2-Methoxyethyl)Prop-2-Enamide: A Comprehensive Overview

N-(2-Cyclohexyl-2-Methoxyethyl)Prop-2-Enamide, commonly referred to by its CAS number 2149605-01-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the chemical structure, synthesis methods, and recent advancements in understanding its properties and applications.

The molecular structure of N-(2-Cyclohexyl-2-Methoxyethyl)Prop-2-Enamide is characterized by a cyclohexyl group attached to a methoxyethyl chain, which is further connected to a propenamide functional group. This combination of structural elements contributes to its distinctive chemical behavior and reactivity. Recent studies have highlighted the importance of such structures in enhancing the stability and functionality of materials used in advanced applications.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of the product. For instance, the use of transition metal catalysts has been shown to significantly improve the efficiency of the reaction, making it more viable for large-scale production.

One of the most promising applications of N-(2-Cyclohexyl-2-Methoxyethyl)Prop-2-Enamide lies in its use as a precursor for advanced polymers and coatings. Its ability to form strong intermolecular bonds makes it ideal for creating materials with enhanced mechanical properties, such as increased tensile strength and improved resistance to environmental factors like moisture and UV radiation.

Recent research has also focused on the potential of this compound in pharmaceutical applications. Studies have demonstrated that it can serve as a building block for bioactive molecules, potentially leading to the development of new drugs with improved efficacy and reduced side effects. This highlights its versatility across different scientific domains.

In conclusion, N-(2-Cyclohexyl-2-Methoxyethyl)Prop-2-Enamide represents a fascinating compound with a wide range of potential applications. As research continues to uncover its properties and capabilities, it is poised to play an increasingly important role in both academic and industrial settings.